Cas no 216574-57-1 (2-Furancarboxylic acid,3-amino-5-(1,1-dimethylethyl)-, methyl ester)

• Product Name: 2-Furancarboxylic acid,3-amino-5-(1,1-dimethylethyl)-, methyl ester
• CAS No: 216574-57-1
• MF: C₁₀H₁₅NO₃
• MW: 197.231003046036
• CID: 243305
• PubChem ID: 18322376
• Update Time: 2025-04-19

2-Furancarboxylic acid,3-amino-5-(1,1-dimethylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,3-amino-5-(1,1-dimethylethyl)-, methyl ester
• 2-Furancarboxylicacid,3-amino-5-(1,1-dimethylethyl)-,methylester(9CI)
• 2-methyl 3-amino-5-phenylthiophene-2-carboxylate
• 3-amino-5-phenyl-thiophene-2-carboxylic acid methyl ester
• 5-phenyl-3-amino-2-methoxycarbonyl thiophene
• methyl 3-amino-5-phenyl-2-thiophencarboxylate
• methyl 3-amino-5-phenyl-2-thiophenecarboxylate
• methyl 3-amino-5-tert-butyl-2-furancarboxylate
• methyl 3-amino-5-tert-butylfuran-2-carboxylate
• methyl 5-phenyl-3-amino-2-thiophenecarboxylate
• 216574-57-1
• DSZCOTJMFIVGTB-UHFFFAOYSA-N
• methyl 3-amino-5-(tert-butyl)furan-2-carboxylate
• SCHEMBL3242524

• Inchi： 1S/C10H15NO3/c1-10(2,3)7-5-6(11)8(14-7)9(12)13-4/h5H,11H2,1-4H3
• InChI Key： DSZCOTJMFIVGTB-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)=C(C=C1C(C)(C)C)N

Computed Properties

• Exact Mass: 197.10500
• Monoisotopic Mass: 197.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• PSA: 65.46000
• LogP: 2.52710